Cas no 106808-97-3 (Benzoic acid,4-(5-hexyl-2-pyrimidinyl)-)

Benzoic acid,4-(5-hexyl-2-pyrimidinyl)- structure
106808-97-3 structure
Product Name:Benzoic acid,4-(5-hexyl-2-pyrimidinyl)-
CAS No:106808-97-3
MF:C17H20N2O2
MW:284.352904319763
CID:127315
PubChem ID:19739063
Update Time:2025-04-18

Benzoic acid,4-(5-hexyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(5-hexyl-2-pyrimidinyl)-
    • 4-(5-Hexyl-2-pyrimidinyl)-benzoic acid
    • 4-(5-hexyl-2-pyrimidinyl)Benzoic acid
    • 4-(5-hexylpyrimidin-2-yl)benzoic acid
    • SCHEMBL9817507
    • 106808-97-3
    • FT-0760385
    • DA-20103
    • Inchi: 1S/C17H20N2O2/c1-2-3-4-5-6-13-11-18-16(19-12-13)14-7-9-15(10-8-14)17(20)21/h7-12H,2-6H2,1H3,(H,20,21)
    • InChI Key: UVIOLYDGOCKINZ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1=NC=C(C=N1)CCCCCC)=O

Computed Properties

  • Exact Mass: 284.1526
  • Monoisotopic Mass: 284.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1A^2
  • XLogP3: 4.4

Experimental Properties

  • PSA: 63.08
  • LogP: 3.96460
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